Cas no 1206990-01-3 (N-(3-chlorophenyl)-2-{[5-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide)

• Product Name: N-(3-chlorophenyl)-2-{[5-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
• CAS No: 1206990-01-3
• MF: C₂₅H₂₂ClN₃O₂S
• MW: 463.979083538055
• CID: 5449867
• Update Time: 2025-06-03

N-(3-chlorophenyl)-2-{[5-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-2-[5-(4-methoxyphenyl)-1-(4-methylphenyl)imidazol-2-yl]sulfanylacetamide
• N-(3-chlorophenyl)-2-{[5-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide

• Inchi： 1S/C25H22ClN3O2S/c1-17-6-10-21(11-7-17)29-23(18-8-12-22(31-2)13-9-18)15-27-25(29)32-16-24(30)28-20-5-3-4-19(26)14-20/h3-15H,16H2,1-2H3,(H,28,30)
• InChI Key： SMUWKZIEVZNBSK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(Cl)=C1)(=O)CSC1N(C2=CC=C(C)C=C2)C(C2=CC=C(OC)C=C2)=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-(3-chlorophenyl)-2-{[5-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide

Comprehensive Overview of N-(3-chlorophenyl)-2-{[5-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide (CAS 1206990-01-3)

The compound N-(3-chlorophenyl)-2-{[5-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide, identified by its CAS number 1206990-01-3, is a sophisticated organic molecule with a unique structural framework. This compound belongs to the class of imidazole derivatives, which are widely recognized for their diverse biological activities and applications in pharmaceutical research. The presence of a chlorophenyl group, a methoxyphenyl moiety, and a methylphenyl substituent in its structure contributes to its distinct chemical properties and potential utility in various scientific domains.

In recent years, the interest in imidazole-based compounds has surged due to their relevance in drug discovery and development. Researchers are particularly intrigued by their potential as enzyme inhibitors, receptor modulators, and antimicrobial agents. The compound 1206990-01-3 has garnered attention for its structural complexity, which may offer novel opportunities for targeting specific biological pathways. Its sulfanylacetamide linkage further enhances its versatility, making it a subject of ongoing studies in medicinal chemistry.

From a synthetic perspective, N-(3-chlorophenyl)-2-{[5-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide exemplifies the advancements in modern organic synthesis. The incorporation of multiple aromatic rings and heteroatoms requires precise control over reaction conditions, highlighting the compound's significance in methodology development. Chemists are exploring its potential as a building block for more complex molecules, leveraging its reactive sites for further functionalization.

The pharmacological profile of CAS 1206990-01-3 is another area of active investigation. Preliminary studies suggest that its imidazole core may interact with various biological targets, including kinases and G-protein-coupled receptors (GPCRs). These interactions are critical in the context of signal transduction and cellular regulation, making the compound a promising candidate for further exploration. Additionally, its chlorophenyl and methoxyphenyl groups could influence its pharmacokinetic properties, such as absorption, distribution, and metabolic stability.

Beyond its potential therapeutic applications, 1206990-01-3 is also of interest in material science. The compound's aromatic and heterocyclic components may contribute to its optical properties, making it a candidate for use in organic electronics or sensors. Researchers are examining its behavior under different environmental conditions to assess its suitability for these applications. The compound's stability and reactivity are key factors in determining its utility in non-pharmaceutical fields.

In the context of green chemistry, the synthesis and handling of N-(3-chlorophenyl)-2-{[5-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide raise important considerations. The use of sustainable solvents and catalytic methods to produce this compound aligns with the growing demand for environmentally friendly chemical processes. Efforts to minimize waste and energy consumption during its synthesis are in line with global trends toward sustainable development in the chemical industry.

The compound's nomenclature, N-(3-chlorophenyl)-2-{[5-(4-methoxyphenyl)-1-(4-methylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide, reflects its intricate structure and functional groups. For researchers and professionals, understanding its IUPAC name and CAS registry number is essential for accurate identification and literature searches. The compound's systematic name also underscores the importance of chemical nomenclature in facilitating communication across scientific disciplines.

As the scientific community continues to explore the potential of imidazole derivatives, CAS 1206990-01-3 stands out as a compound with multifaceted applications. Its study not only contributes to the advancement of medicinal chemistry but also offers insights into the design of novel functional materials. Future research will likely focus on optimizing its synthesis, elucidating its mechanism of action, and expanding its utility in both life sciences and industrial applications.